Cas no 2229134-49-8 (3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid)

3-(2-Methyl-2H-indazol-3-yl)-2-oxopropanoic acid is a heterocyclic compound featuring an indazole core linked to a 2-oxopropanoic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and organic synthesis. The presence of the 2-methylindazole group enhances stability while the oxopropanoic acid functionality offers versatility for further derivatization, such as amidation or esterification. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. The compound’s purity and consistent performance make it suitable for research requiring precise structural control.
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid structure
2229134-49-8 structure
Product Name:3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
CAS No:2229134-49-8
MF:C11H10N2O3
MW:218.20870256424
CID:6371127
PubChem ID:165683864
Update Time:2025-05-21

3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
    • EN300-1802448
    • 2229134-49-8
    • Inchi: 1S/C11H10N2O3/c1-13-9(6-10(14)11(15)16)7-4-2-3-5-8(7)12-13/h2-5H,6H2,1H3,(H,15,16)
    • InChI Key: BOWYFDGBFYIEAR-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)CC1=C2C=CC=CC2=NN1C

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.2Ų

3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1802448-1g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
1g
$842.0 2023-09-19
Enamine
EN300-1802448-5g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
5g
$2443.0 2023-09-19
Enamine
EN300-1802448-10g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
10g
$3622.0 2023-09-19
Enamine
EN300-1802448-0.05g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
0.05g
$707.0 2023-09-19
Enamine
EN300-1802448-0.1g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
0.1g
$741.0 2023-09-19
Enamine
EN300-1802448-0.25g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
0.25g
$774.0 2023-09-19
Enamine
EN300-1802448-0.5g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
0.5g
$809.0 2023-09-19
Enamine
EN300-1802448-1.0g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
1g
$1357.0 2023-06-02
Enamine
EN300-1802448-2.5g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
2.5g
$1650.0 2023-09-19
Enamine
EN300-1802448-5.0g
3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
2229134-49-8
5g
$3935.0 2023-06-02

Additional information on 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid

3-(2-Methyl-2H-Indazol-3-Yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid (CAS No. 2229134-49-8) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The indazole ring system, characterized by its fused benzene and pyrazole moieties, serves as a scaffold for various functional groups, making it a valuable structure in medicinal chemistry.

Recent studies have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. For instance, research has shown that indazole-based compounds exhibit potent anti-inflammatory, anticancer, and antimicrobial properties. The substitution pattern on the indazole ring plays a crucial role in determining the biological activity of these compounds. In the case of 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid, the methyl group at position 2 and the carboxylic acid group at position 3 contribute significantly to its unique chemical properties and bioavailability.

The synthesis of 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the methyl group at position 2 and the carboxylic acid group at position 3 requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to optimize the synthesis of this compound.

From a biological standpoint, 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid has shown promising results in preclinical studies. For example, it has demonstrated selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, this compound has exhibited anti-inflammatory activity by modulating cytokine production in vitro. These findings underscore its potential as a lead compound for drug development.

The structural flexibility of indazole derivatives allows for further modification to enhance their pharmacokinetic properties. For instance, the incorporation of additional substituents or functional groups can improve solubility, stability, and bioavailability. Researchers are actively exploring these possibilities to develop more effective therapeutic agents based on this scaffold.

In conclusion, 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid represents a compelling example of how structural diversity can be harnessed to create innovative compounds with therapeutic potential. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd